Cas no 89690-08-4 (Butanenitrile, 4-[butyl(phenylmethyl)amino]-)
89690-08-4 structure
Product Name:Butanenitrile, 4-[butyl(phenylmethyl)amino]-
CAS No:89690-08-4
MF:C15H22N2
MW:230.348583698273
CID:592187
PubChem ID:23205606
Update Time:2025-04-19
Butanenitrile, 4-[butyl(phenylmethyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- Butanenitrile, 4-[butyl(phenylmethyl)amino]-
- 4-[benzyl(butyl)amino]butanenitrile
- 89690-08-4
- DTXSID50631262
-
- Inchi: 1S/C15H22N2/c1-2-3-12-17(13-8-7-11-16)14-15-9-5-4-6-10-15/h4-6,9-10H,2-3,7-8,12-14H2,1H3
- InChI Key: BCTVULTUFUKIGJ-UHFFFAOYSA-N
- SMILES: N(CC1C=CC=CC=1)(CCCC#N)CCCC
Computed Properties
- Exact Mass: 230.178298710g/mol
- Monoisotopic Mass: 230.178298710g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 27Ų
Butanenitrile, 4-[butyl(phenylmethyl)amino]- Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
89690-08-4 (Butanenitrile, 4-[butyl(phenylmethyl)amino]-) Related Products
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